Cas no 861207-98-9 (6-(2,5-dimethylpyrrol-1-yl)pyridine-3-carbonitrile)

• Product Name: 6-(2,5-dimethylpyrrol-1-yl)pyridine-3-carbonitrile
• CAS No: 861207-98-9
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• MDL: MFCD04124853
• CID: 1843595
• PubChem ID: 3838379
• Update Time: 2025-04-21

6-(2,5-dimethylpyrrol-1-yl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(2,5-dimethylpyrrol-1-yl)pyridine-3-carbonitrile
• 6-(2,5-dimethyl-1H-pyrrol-1-yl)nicotinonitrile
• AC1MYVTS
• MolPort-002-861-107
• HMS2715A17
• MFCD04124853
• CS-0459195
• 6-(2,5-dimethyl-1-pyrrolyl)-3-pyridinecarbonitrile
• 1X-0904
• SMR000336671
• 6-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine-3-carbonitrile
• DTXSID70397136
• AKOS006293448
• MLS000720682
• CHEMBL1326706
• 861207-98-9

• MDL： MFCD04124853
• Inchi： 1S/C12H11N3/c1-9-3-4-10(2)15(9)12-6-5-11(7-13)8-14-12/h3-6,8H,1-2H3
• InChI Key： WJIPEXLQAXPWGG-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C#N)=CN=2)C(C)=CC=C1C

Computed Properties

• Exact Mass: 197.095297364g/mol
• Monoisotopic Mass: 197.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų